Cas no 53207-52-6 ( )
structure
Product Name:
CAS No:53207-52-6
MF:C12H15NO
MW:189.253603219986
CID:938102
PubChem ID:99218
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,3,3-trimethyl-2H-quinolin-4-one
- 2,3-Dihydro-1,3,3-trimethylquinolin-4(1H)-one
- 1,2,3,4-Tetrahydro-1,3,3-trimethyl-4-quinolinone
- 1,3,3-trimethyl-2,3-dihydro-1H-quinolin-4-one
- 1,3,3-Trimethyl-2,3-dihydro-4(1H)-quinolinone
- 4-Quinolinone, 1,2,3,4-tetrahydro-1,3,3-trimethyl-
- AC1L40QR
- AC1Q6JE9
- BRN 1453399
- KST-1B5095
- NSC201324
- 4(1H)-Quinolinone, 2,3-dihydro-1,3,3-trimethyl-
- NSC-201324
- DTXSID90201286
- NSC 201324
- 5-21-08-00135 (Beilstein Handbook Reference)
- DB-302245
- 53207-52-6
- 4(1H)-Quinolinone,3-dihydro-1,3,3-trimethyl-
- WJ4P65ZVW9
-
-
- Inchi: 1S/C12H15NO/c1-12(2)8-13(3)10-7-5-4-6-9(10)11(12)14/h4-7H,8H2,1-3H3
- InChI Key: CDRRBVFIMBIPIT-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N(C)CC1(C)C
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 293.6°C at 760 mmHg
- Flash Point: 106.3°C
- Refractive Index: 1.528
- PSA: 20.31
- LogP: 2.41030
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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